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Compound of Interest

Compound Name: Gymconopin C

Cat. No.: B12309221 Get Quote

CAS Number: 844493-85-2 Molecular Formula: C30H26O6 Molecular Weight: 482.52 g/mol

Gymconopin C is a diterpenoid natural product, identified by the Chemical Abstracts Service

(CAS) with the number 844493-85-2. Despite its classification and availability as a reference

standard for research purposes, a comprehensive review of publicly accessible scientific

literature reveals a significant lack of in-depth studies on its biological activities, mechanism of

action, and potential therapeutic applications.

Chemical and Physical Properties
Based on its molecular formula, Gymconopin C is a complex organic molecule. While detailed

experimental data is scarce, its structure suggests it belongs to the broad class of diterpenoids,

which are known to exhibit a wide range of biological activities.

Property Value Source

CAS Number 844493-85-2 N/A

Molecular Formula C30H26O6 N/A

Molecular Weight 482.52 g/mol N/A

Biological Activity and Therapeutic Potential
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At present, there is no significant body of research detailing the pharmacological properties of

Gymconopin C. The general class of diterpenoids, to which it belongs, has been a source of

compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and

anticancer effects. However, without specific studies on Gymconopin C, any discussion of its

potential therapeutic applications remains speculative.

Experimental Protocols and Data
The absence of published research on Gymconopin C means there are no established

experimental protocols for its synthesis, extraction, or biological evaluation in the public

domain. Consequently, quantitative data regarding its efficacy, potency (e.g., IC50, EC50), or

pharmacokinetic profile are not available.

Signaling Pathways and Mechanism of Action
The mechanism of action of Gymconopin C and its potential interactions with cellular signaling

pathways are currently unknown. To elucidate these, extensive future research, including in

vitro and in vivo studies, would be required. Such studies would typically involve a range of

biochemical and cell-based assays to identify molecular targets and downstream effects.

Future Directions
The current state of knowledge regarding Gymconopin C presents a clear opportunity for new

avenues of research. The following logical workflow outlines the necessary steps to begin to

understand the potential of this compound.
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Figure 1. A proposed experimental workflow for the initial investigation of Gymconopin C.

In conclusion, Gymconopin C represents a scientific unknown. While its chemical identity is

established, its biological role and potential value to medicine and science are yet to be

determined. The information presented here is based on the limited data available and serves

as a call for further research into this intriguing natural product.

To cite this document: BenchChem. [Gymconopin C: An Obscure Diterpenoid Awaiting
Scientific Exploration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309221#gymconopin-c-cas-number-844493-85-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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